Cas no 125622-12-0 (2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI))
![2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI) structure](https://www.kuujia.com/scimg/cas/125622-12-0x500.png)
125622-12-0 structure
Product name:2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI)
2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI)
- 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,...
- 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-me
- 7-chloro-4-(dimethylamino)-1,4a,10,11,12a-pentahydroxy-6-[4-(hydroxyamino)-5-methoxy-4,6-dimethyloxan-2-yl]oxy-8-methoxy-6-methyl-3,12-dioxo-5,5a-dihydro-4H-tetracene-2-carboxamide
- dactylocycline A
- (9Z)-9-[amino(hydroxy)methylidene]-4-chloro-7-(dimethylamino)-1,6a,10a,12-tetrahydroxy-3-methoxy-5-methyl-8,10,11-trioxo-5,5a,6,6a,7,8,9,10,10a,11-decahydrotetracen-5-yl 2,3,6-trideoxy-3-(hydroxyamino)-3-methyl-4-O-methylhexopyranoside
- AKOS040745717
- 125622-12-0
-
- Inchi: InChI=1S/C31H40ClN3O13/c1-11-26(46-7)28(2,34-44)10-15(47-11)48-29(3)12-9-30(42)23(35(4)5)22(38)18(27(33)41)25(40)31(30,43)24(39)16(12)21(37)17-13(36)8-14(45-6)20(32)19(17)29/h8,11-12,15,23,26,34,36-37,40,42-44H,9-10H2,1-7H3,(H2,33,41)
- InChI Key: TUXHICHKDSJQIG-UHFFFAOYSA-N
- SMILES: COC1C(C)OC(OC2(C3C(=C(C=C(O)C=3C(O)=C3C(C4(C(O)=C(C(=O)N)C(=O)C(N(C)C)C4(CC23)O)O)=O)OC)Cl)C)CC1(C)NO
Computed Properties
- Exact Mass: 697.2251
- Monoisotopic Mass: 697.224966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 48
- Rotatable Bond Count: 7
- Complexity: 1440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 251
- Tautomer Count: 132
- Surface Charge: 0
- XLogP3: 0.2
Experimental Properties
- Density: 1.59
- Boiling Point: 845.3°Cat760mmHg
- Flash Point: 465°C
- Refractive Index: 1.683
- PSA: 250.8
2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI) Related Literature
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
125622-12-0 (2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,4a,10,12,12a-pentahydroxy-8-methoxy-6-methyl-1,11-dioxo-6-[[2,3,6-trideoxy-3-(hydroxyamino)-3-C-methyl-4-O-methyl-a-L-arabino-hexopyranosyl]oxy]-,[4R-(4a,4aa,5aa,6a,12aa)]- (9CI)) Related Products
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